![molecular formula C10H11N3O2 B3351789 1H-Pyrrolo(2,3-d)pyrimidine-2,4(3H,7H)-dione, 1-allyl-3-methyl- CAS No. 39945-20-5](/img/structure/B3351789.png)
1H-Pyrrolo(2,3-d)pyrimidine-2,4(3H,7H)-dione, 1-allyl-3-methyl-
Overview
Description
1H-Pyrrolo(2,3-d)pyrimidine-2,4(3H,7H)-dione, 1-allyl-3-methyl- is a chemical compound commonly known as ALM. It is a heterocyclic compound that has been used in various scientific research applications.
Mechanism of Action
ALM exerts its antitumor activity by inhibiting the activity of topoisomerase I and II enzymes, which are essential for DNA replication and cell division. ALM also induces apoptosis in cancer cells by activating the caspase pathway. ALM's antibacterial and antifungal activities are due to its ability to disrupt the cell membrane and inhibit the synthesis of essential macromolecules.
Biochemical and Physiological Effects:
ALM has been found to have various biochemical and physiological effects. It has been found to increase the production of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and apoptosis. ALM has also been found to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase. ALM has been found to have a low toxicity profile and does not cause any significant adverse effects.
Advantages and Limitations for Lab Experiments
ALM has several advantages for lab experiments. It is readily available and can be synthesized using various methods. It has a low toxicity profile and does not cause any significant adverse effects. However, ALM has some limitations for lab experiments. It is not soluble in water and requires organic solvents for its preparation and use. ALM also has a short half-life and requires frequent administration.
Future Directions
ALM has several potential future directions in scientific research. It can be used as a building block in the synthesis of various biologically active compounds. ALM can also be modified to improve its solubility and bioavailability. Future studies can also focus on its mechanism of action and its potential use in combination therapy with other anticancer agents.
Conclusion:
In conclusion, ALM is a heterocyclic compound that has been extensively used in scientific research for its various properties. It possesses antitumor, antibacterial, and antifungal activities and has a low toxicity profile. ALM's mechanism of action involves the inhibition of topoisomerase enzymes and the induction of apoptosis in cancer cells. ALM has several advantages for lab experiments but also has some limitations. Future studies can focus on its potential use in combination therapy and its modification to improve its solubility and bioavailability.
Scientific Research Applications
ALM has been extensively used in scientific research for its various properties. It has been found to possess antitumor, antibacterial, and antifungal activities. ALM has also been used as a building block in the synthesis of various biologically active compounds. It has been found to inhibit the growth of various cancer cells, including breast, colon, and lung cancer cells. ALM has also been found to possess antimicrobial activity against various bacteria and fungi.
properties
IUPAC Name |
3-methyl-1-prop-2-enyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O2/c1-3-6-13-8-7(4-5-11-8)9(14)12(2)10(13)15/h3-5,11H,1,6H2,2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNLOJHRZMJTYOU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(NC=C2)N(C1=O)CC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40192993 | |
Record name | 1H-Pyrrolo(2,3-d)pyrimidine-2,4(3H,7H)-dione, 1-allyl-3-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40192993 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
39945-20-5 | |
Record name | 1H-Pyrrolo(2,3-d)pyrimidine-2,4(3H,7H)-dione, 1-allyl-3-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039945205 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1H-Pyrrolo(2,3-d)pyrimidine-2,4(3H,7H)-dione, 1-allyl-3-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40192993 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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